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Compound of Interest

Compound Name: 1,7-Octadiyne

Cat. No.: B1345467

1,7-Octadiyne is a flammable liquid that can cause skin, eye, and respiratory irritation. The
most significant and immediate hazard associated with 1,7-octadiyne stems from its two
terminal alkyne groups. Terminal alkynes possess an acidic proton that can be deprotonated to
form highly reactive and potentially explosive acetylide anions, especially in the presence of
certain metal salts (e.g., copper, silver, mercury).[1][2][3]

Essential safety measures include:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields, a flame-resistant laboratory coat, and chemical-resistant gloves
(e.g., Nitrile rubber).

e Chemical Fume Hood: All handling, quenching, and packaging of 1,7-octadiyne waste must
be performed in a certified chemical fume hood to minimize inhalation exposure.[1]

e Avoid Incompatible Materials: Prevent contact of 1,7-octadiyne waste with strong oxidizing
agents and heavy metal salts.[1] It should be stored separately from acids and bases.[4]

 Ignition Sources: Keep 1,7-octadiyne and its waste away from heat, sparks, open flames,
and hot surfaces. Use non-sparking tools and take precautionary measures against static
discharge.[5][6]

Quantitative Data Summary for 1,7-Octadiyne
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The following table summarizes the key quantitative properties and hazard information for 1,7-

octadiyne.
Property Value Source
CAS Number 871-84-1
Molecular Formula HC=C(CHz2)4aC=CH
Molecular Weight 106.17 g/mol
Physical Form Liquid
Density 0.8 g/mLat 25 °C
Boiling Point 135-136 °C
Flash Point 23 °C (73.4 °F) - closed cup
Storage Temperature 2-8°C
Hazard Class Flammable Liquid, Category 3

Disposal Pathways for 1,7-Octadiyne Waste

The correct disposal procedure depends on whether the waste is unused product or a
constituent of a reaction mixture.

Pathway 1: Unused or Expired 1,7-Octadiyne

Pure, unused, or expired 1,7-octadiyne is highly reactive and should not be treated or
qguenched by laboratory personnel.

Procedure:
» Do Not Open: Keep the original container securely sealed.
o Labeling: Ensure the container is clearly labeled as "Hazardous Waste: 1,7-Octadiyne”.

e Segregation: Store the container in a designated satellite accumulation area (SAA) away
from incompatible materials.[4]
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» EHS Disposal: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[1]

Pathway 2: Reaction Mixtures and Contaminated
Materials

Reaction mixtures containing 1,7-octadiyne must be carefully and completely quenched to
neutralize any residual reactive species before collection for disposal.[1]

Experimental Protocol: Quenching Reaction
Mixtures

This protocol provides a general methodology for quenching residual terminal alkynes in a
reaction mixture. Note: This procedure must be adapted based on the specific scale and
composition of your reaction.

Objective: To safely neutralize reactive acetylides and any remaining 1,7-octadiyne in a
completed reaction mixture.

Materials:

Completed reaction mixture containing 1,7-octadiyne.

Inert solvent for dilution (e.g., THF, Toluene).

Proton-donating quenching agent (e.g., isopropanol or methanol).

Appropriately sized reaction flask equipped with a magnetic stir bar and an addition funnel.

Ice bath.

Designated hazardous waste container.

Procedure:

e Preparation (in a fume hood):
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o Cool the reaction mixture to 0 °C using an ice bath. This helps to control any potential
exotherm during quenching.

o If the mixture is concentrated, dilute it with an equal volume of an inert solvent to aid in
heat dissipation.[1]

e Quenching:

o Slowly add a proton-donating quenching agent, such as isopropanol, to the cooled and
stirred reaction mixture.[1] The addition should be done dropwise via an addition funnel.

o Observe Carefully: Monitor the reaction for any signs of gas evolution or temperature
increase. Maintain a slow addition rate to keep the reaction under control.

o Continue the slow addition until all signs of reaction (e.g., gas evolution) have ceased.[1]

e Equilibration:

o Once the addition is complete and the reaction has subsided, remove the ice bath.

o Allow the mixture to slowly warm to room temperature while continuing to stir.

o Waste Collection:

o Once the quenched mixture is at room temperature, transfer it to a designated hazardous
waste container.[1]

o The container must be compatible with all solvents and reagents in the mixture.[7]

o Crucially, do not mix this alkyne waste with any waste streams containing heavy metals.[2]

e Labeling and Storage:

o Securely seal the waste container, leaving adequate headspace.

o Label the container clearly with "Hazardous Waste" and list all chemical constituents,
including the quenched 1,7-octadiyne reaction mixture and all solvents.[1][7] Accurate
labeling is essential for proper disposal.[8]
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o Store the sealed container in a designated Satellite Accumulation Area (SAA) according to
institutional guidelines.[4][8][9]

e Final Disposal:

o Once the waste container is ready, arrange for pickup by your institution's EHS
department for final disposal.[2][8]

Disposal of Contaminated Solid Waste

» Non-Sharps (Gloves, Wipes, etc.): Collect all solid waste contaminated with 1,7-octadiyne in
a designated, leak-proof hazardous waste container lined with a durable plastic bag.[2]

o Sharps (Needles, Contaminated Glassware): Place all contaminated sharps in a puncture-
resistant sharps container specifically designated for chemically contaminated sharps.[7][10]

o Decontamination: Glassware should be rinsed with a suitable organic solvent (e.g., acetone).
This initial rinsate must be collected as hazardous liquid waste.[2]

Logical Workflow for 1,7-Octadiyne Disposal
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1,7-Octadiyne Waste
Generated
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Step 1. Quench Mixture
(Follow detailed protocol)

Step 2: Waste Collection
& Labeling
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Step 4: Arrange Pickup
by EHS

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 1,7-octadiyne waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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